Cas no 151937-09-6 (4-(2-Carboxyethyl)benzoic Acid Methyl Ester)

4-(2-Carboxyethyl)benzoic Acid Methyl Ester Properties

Names and Identifiers

• 4-(2-Carboxyethyl)benzoic Acid Methyl Ester
• 3-(4-methoxycarbonylphenyl)propanoic acid
• 3-[4-(Methoxycarbonyl)phenyl]propanoic acid
• 3-(4-(methoxycarbonyl)phenyl)propanoic acid
• 3-(4-(methoxycarbonyl)phenyl)propionic acid
• 3-(4-carbomethoxyphenyl)propionic acid
• 3-(4-methoxycarbonylphenyl)propionic acid
• 4-(2-carboxy-ethyl)-benzoic acid methyl ester
• 4-(2-CARBOXY-ETHYL)BENZOIC ACID METHYL ESTER
• ACMC-20n6ce
• AG-D-99117
• Benzenepropanoic acid, 4-(methoxycarbonyl)-
• CTK0E8265
• SureCN661620
• +Expand

• MDL： MFCD12406797
• InChIKey： AEPLPTIERJSGES-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12O4/c1-15-11(14)9-5-2-8(3-6-9)4-7-10(12)13/h2-3,5-6H,4,7H2,1H3,(H,12,13)
• SMILES： COC(=O)C1=CC=C(C=C1)CCC(=O)O

Computed Properties

• Exact Mass: 208.07356
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Heavy Atom Count: 15

Experimental Properties

• PSA: 63.6